ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate

• Molecular Formula: C13H12F3N3O2
• Molecular Weight: 299.25 g/mol
• IUPAC Name: ethyl 2-[3-[3-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-5-yl]acetate
• InChI: InChI=1S/C13H12F3N3O2/c1-2-21-11(20)7-10-17-12(19-18-10)8-4-3-5-9(6-8)13(14,15)16/h3-6H,2,7H2,1H3,(H,17,18,19)
• InChI Key: UCHRRCQPUPEOEU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC(=NN1)C2=CC(=CC=C2)C(F)(F)F

Description

Ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate is a chemical compound that features a trifluoromethyl group attached to a phenyl ring, which is further connected to a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and appropriate acylating agents.

Introduction of the Trifluoromethyl Group: The trifluoromethyl group is introduced via radical trifluoromethylation, which involves the use of trifluoromethylating agents under specific conditions.

Esterification: The final step involves esterification to form the ethyl acetate moiety.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are possible due to the presence of the trifluoromethyl and triazole groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Halogenating agents or nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Biology: Investigated for its potential as a fluorescent probe for metal ions.

Medicine: Explored for its pharmacological properties, including potential use in drug development.

Industry: Utilized in the production of materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate involves its interaction with molecular targets through its functional groups. The trifluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, while the triazole ring can interact with biological receptors or enzymes, influencing various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 5-phenyl-2-(3-(trifluoromethyl)phenyl)-2H-1,2,3-triazole-4-carboxylate
• 2-Methyl-4-(trifluoromethyl)phenyl-5-thiazolyl
• 5-[(2-methyl-5-{[3-(trifluoromethyl)phenyl]carbamoyl}phenyl)amino]

Uniqueness

Ethyl 2-{5-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-yl}acetate is unique due to its specific combination of a trifluoromethyl group and a triazole ring, which imparts distinct chemical and physical properties. This combination enhances its potential for various applications, particularly in fields requiring high stability and specific reactivity.